Cas no 1361500-10-8 (2-Amino-5-(perchlorophenyl)nicotinic acid)

• Product Name: 2-Amino-5-(perchlorophenyl)nicotinic acid
• CAS No: 1361500-10-8
• MF: C₁₂H₅Cl₅N₂O₂
• MW: 386.445297956467
• CID: 4793472
• Update Time: 2025-11-03

2-Amino-5-(perchlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(perchlorophenyl)nicotinic acid

• Inchi： 1S/C12H5Cl5N2O2/c13-6-5(7(14)9(16)10(17)8(6)15)3-1-4(12(20)21)11(18)19-2-3/h1-2H,(H2,18,19)(H,20,21)
• InChI Key： RXFXQSFXSZSRFJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(=C(C(=O)O)C=1)N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 386
• XLogP3: 5.3
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-5-(perchlorophenyl)nicotinic acid

Recent Advances in the Study of 2-Amino-5-(perchlorophenyl)nicotinic acid (CAS: 1361500-10-8)

2-Amino-5-(perchlorophenyl)nicotinic acid (CAS: 1361500-10-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique perchlorophenyl and nicotinic acid moieties, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The following research briefing provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of 2-Amino-5-(perchlorophenyl)nicotinic acid, with researchers employing advanced chemical methodologies to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, resulting in higher efficiency and reduced byproducts. This advancement is critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In terms of biological activity, 2-Amino-5-(perchlorophenyl)nicotinic acid has shown promising results as a modulator of specific enzymatic pathways. Research conducted at the University of Cambridge revealed its inhibitory effects on key inflammatory markers, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's mechanism of action involves the selective binding to cyclooxygenase-2 (COX-2), thereby reducing prostaglandin synthesis without the gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the pharmacokinetic properties of 2-Amino-5-(perchlorophenyl)nicotinic acid have been conducted to assess its suitability as a drug candidate. A 2024 study in the European Journal of Pharmaceutical Sciences reported favorable absorption and distribution profiles in rodent models, with the compound exhibiting good oral bioavailability and minimal toxicity at therapeutic doses. These findings underscore its potential for further development into an orally administered therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of 2-Amino-5-(perchlorophenyl)nicotinic acid. Issues such as metabolic stability and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through structural modifications and comprehensive toxicology studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression through the drug development pipeline.

In conclusion, 2-Amino-5-(perchlorophenyl)nicotinic acid (CAS: 1361500-10-8) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique chemical structure and promising biological activity make it a candidate for further exploration in drug development. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in its clinical application.